Cas no 1520579-89-8 (2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one)

• Product Name: 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one
• CAS No: 1520579-89-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5750762
• PubChem ID: 82596609
• Update Time: 2025-05-23

2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1818459
• 2-(methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one
• 1520579-89-8
• 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one

• Inchi： 1S/C9H12N2O/c1-7-3-4-11-8(5-7)9(12)6-10-2/h3-5,10H,6H2,1-2H3
• InChI Key： JVIMHFYKKJLZIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CN=1)CNC

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one

Recent Advances in the Study of 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one (CAS: 1520579-89-8)

The compound 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one (CAS: 1520579-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one as a key intermediate in the synthesis of novel kinase inhibitors. Its structural features, including the methylamino and pyridinyl moieties, make it a versatile scaffold for designing small-molecule modulators targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinase pathways, paving the way for further optimization.

In addition to its kinase inhibitory potential, this compound has been explored for its neuroprotective properties. Preclinical studies using in vitro and in vivo models have shown that derivatives of 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one exhibit promising activity in mitigating oxidative stress and neuronal apoptosis, suggesting potential applications in neurodegenerative disorders such as Alzheimer's disease. These findings were corroborated by a recent publication in ACS Chemical Neuroscience.

The synthetic routes for 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one have also been refined to improve yield and scalability. A 2024 report in Organic Process Research & Development detailed a novel catalytic method that reduces byproduct formation and enhances enantioselectivity, addressing previous challenges in large-scale production. This advancement is critical for facilitating future clinical studies and commercialization efforts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of this compound. Ongoing research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic candidates.

In conclusion, 2-(Methylamino)-1-(4-methylpyridin-2-yl)ethan-1-one (CAS: 1520579-89-8) represents a promising scaffold with diverse pharmacological applications. Continued research into its mechanisms of action and synthetic optimization will be essential for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.